4-fluoro-N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H14F2N4O2S2/c19-12-5-7-14(8-6-12)28(25,26)21-10-9-13-11-27-18-22-17(23-24(13)18)15-3-1-2-4-16(15)20/h1-8,11,21H,9-10H2
• InChI Key: VSNADXNQFHCQKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN3C(=CSC3=N2)CCNS(=O)(=O)C4=CC=C(C=C4)F)F
• Molecular Formula: C18H14F2N4O2S2
• Molecular Weight: 420.5 g/mol

Description

The compound “4-fluoro-N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It belongs to the class of compounds known as phenylpyridines, which are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring. It also contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen.

Synthesis Analysis

The synthesis of such compounds often involves the use of 2-mercaptobenzimidazoles, which are used in the synthesis of several thiazolo[3,2-a]benzimidazole derivatives by annulations of thiazole ring to a benzimidazole moiety. The reaction of 2-mercaptobenzimidazole with ketones in boiling AcOH/H2SO4 can afford 2-benzimidazolylthioacetophenone derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The thiazole ring in the compound can have three possible orientations towards the target site: nitrogen orientation, sulfur orientation, and parallel orientation. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. The presence of multiple functional groups and rings can lead to a variety of possible reactions. For instance, the replacement of NH2 group with substituted phenyl ring led to the evident increase in antibacterial activity of the synthesized thiazole derivatives.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including compounds related to HMS3512H11. For instance:
  • .
  • .

Anti-Inflammatory and Analgesic Activities

• Indole derivatives have been associated with anti-inflammatory effects. For example:
  • .

Antitubercular Activity

• .

Future Directions

Thiazoles and their derivatives have been the subject of considerable research interest due to their wide range of biological activities. Future research could focus on synthesizing new derivatives and evaluating their biological activities. Additionally, more detailed studies on the physical and chemical properties, safety and hazards, and mechanism of action of this compound could be beneficial.